Cas no 159000-54-1 (2,4-Pyrrolidinedicarboxylicacid, (2R,4S)-rel-)

• Product Name: 2,4-Pyrrolidinedicarboxylicacid, (2R,4S)-rel-
• CAS No: 159000-54-1
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 109078
• PubChem ID: 1515193
• Update Time: 2025-04-18

2,4-Pyrrolidinedicarboxylicacid, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedicarboxylicacid, (2R,4S)-rel-
• 2,4-Pyrrolidinedicarboxylicacid,(2R,4S)-rel-(9CI)
• trans-pyrrolidine-2,4-dicarboxylic acid
• CHEMBL19206
• (2R,4S)-pyrrolidine-2,4-dicarboxylic acid
• SCHEMBL2559376
• Rel-(2R,4S)-pyrrolidine-2,4-dicarboxylic acid
• NCGC00163273-01
• 2,4-Pyrrolidinedicarboxylicacid,(2R,4S)-(9CI)
• 130830-77-2
• 159000-54-1

• Inchi： 1S/C6H9NO4/c8-5(9)3-1-4(6(10)11)7-2-3/h3-4,7H,1-2H2,(H,8,9)(H,10,11)/t3-,4+/m0/s1
• InChI Key： NRSBQSJHFYZIPH-IUYQGCFVSA-N
• SMILES： OC([C@@H]1CN[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 159.053
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -3.2